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Compound of Interest

Compound Name: Flurprimidol

Cat. No.: B166174

Application Note and Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Flurprimidol is a pyrimidinyl carbinol type plant growth retardant that functions by inhibiting the
biosynthesis of gibberellins.[1] It is a synthetic inhibitor of Gibberellic Acid (GA) biosynthesis
and is commonly used in horticultural and laboratory settings to control plant height and
internode elongation.[1] In laboratory experiments, particularly in plant tissue culture,
Flurprimidol is used to manage plantlet size and encourage bulb formation.[2] Accurate
preparation of stock solutions is crucial for achieving reproducible and reliable experimental
results. This document provides a detailed protocol for the preparation, storage, and handling
of Flurprimidol stock solutions.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Flurprimidol is presented in the
table below. This information is essential for accurate stock solution preparation and safe
handling.
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Property Value References

Molecular Formula CisH1s5F3N20:2 [311415][6]

Molecular Weight 312.29 g/mol [4115][6]
Off-white to light yellow

Appearance ) [11[3]
crystalline powder

Melting Point 94-96 °C [31[5][6]

CAS Number 56425-91-3 [4][5]

Solubility Data

Flurprimidol is soluble in a variety of organic solvents.[6] The choice of solvent is critical and

should be compatible with the experimental system. For most biological applications, Dimethyl

sulfoxide (DMSO) is the recommended solvent.[2][3][6][7][8]

Solvent Solubility References
Dimethyl sulfoxide (DMSO) Soluble [21[31[61[71[8]
Acetone Soluble [6]
Ethanol Soluble [6]
Methanol Soluble [6]
Diethyl Ether Soluble [6]

Experimental Protocol: Preparation of a 10 mM
Flurprimidol Stock Solution in DMSO

This protocol details the preparation of a 10 mM stock solution of Flurprimidol in DMSO. This

concentration is a common starting point for further dilutions to achieve desired working

concentrations.

Materials:
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e Flurprimidol powder (CAS 56425-91-3)

e Anhydrous Dimethyl sulfoxide (DMSO)

e Analytical balance

e Spatula

» Weighing paper or boat

e Volumetric flask (e.g., 10 mL)

o Pipette and sterile pipette tips

o \ortex mixer

 Sterile amber or light-protecting storage vials

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

o Calculate the required mass of Flurprimidol:

o To prepare 10 mL of a 10 mM stock solution, the required mass of Flurprimidol is
calculated as follows:

= Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

» Mass (mg) = 10 mmol/L x 0.01 L x 312.29 g/mol = 31.23 mg

e Weighing the Flurprimidol:

o Tare the analytical balance with a clean weighing paper or boat.

o Carefully weigh out 31.23 mg of Flurprimidol powder using a spatula.

e Dissolving the Flurprimidol:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b166174?utm_src=pdf-body
https://www.benchchem.com/product/b166174?utm_src=pdf-body
https://www.benchchem.com/product/b166174?utm_src=pdf-body
https://www.benchchem.com/product/b166174?utm_src=pdf-body
https://www.benchchem.com/product/b166174?utm_src=pdf-body
https://www.benchchem.com/product/b166174?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Transfer the weighed Flurprimidol powder into a 10 mL volumetric flask.
o Add a small volume of DMSO (e.g., 5-7 mL) to the flask.

o Gently swirl the flask or use a vortex mixer at a low setting to dissolve the powder
completely. Ensure there are no visible particles.

e Adjusting the Final Volume:

o Once the Flurprimidol is completely dissolved, add DMSO to the volumetric flask until the
bottom of the meniscus reaches the 10 mL mark.

» Aliquoting and Storage:
o Cap the volumetric flask and invert it several times to ensure the solution is homogeneous.

o For convenience and to avoid repeated freeze-thaw cycles, it is recommended to aliquot
the stock solution into smaller, single-use volumes in sterile, amber or light-protecting

vials.

o Label each vial clearly with the name of the compound (Flurprimidol), concentration (10
mM), solvent (DMSO), preparation date, and your initials.

Workflow Diagram

Click to download full resolution via product page

Caption: Workflow for preparing Flurprimidol stock solution.

Storage and Stability
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Proper storage of Flurprimidol stock solutions is essential to maintain their stability and
efficacy.

o Storage Temperature: Flurprimidol powder and stock solutions should be stored at 2-8°C.[8]

[°]

» Light and Moisture: The compound is sensitive to light and moisture.[9] Therefore, it is crucial
to store both the solid compound and stock solutions in tightly sealed, amber or light-
protecting containers in a dry environment.[9]

o Shelf Life: While specific stability data for Flurprimidol stock solutions in DMSO is not
readily available, it is good laboratory practice to prepare fresh stock solutions periodically
and to avoid long-term storage to ensure optimal performance. For many chemical solutions,
a shelf life of several months can be expected when stored properly at 2-8°C.

Safety Precautions

Flurprimidol has potential health hazards, and appropriate safety measures should be taken
during handling.

o Hazard Identification: Flurprimidol is harmful if swallowed and may cause skin and serious
eye irritation.[4][10][11]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
safety glasses with side shields, and chemical-resistant gloves, when handling Flurprimidol
powder and solutions.[9][10]

+ Handling: Handle Flurprimidol in a well-ventilated area, preferably in a chemical fume hood,
to avoid inhalation of dust or aerosols.[9] Avoid contact with skin and eyes.[9] Do not eat,
drink, or smoke when using this product.[10]

o First Aid:
o If swallowed: Call a poison center or doctor if you feel unwell.[9]

o In case of skin contact: Wash off with soap and plenty of water.[9]
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o In case of eye contact: Rinse cautiously with water for several minutes.[9] Remove contact
lenses if present and easy to do. Continue rinsing.[9]

» Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.

[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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